Cas no 1185338-03-7 (3-(4-Chloro-1H-pyrazol-1-yl)methylaniline hydrochloride)

• Product Name: 3-(4-Chloro-1H-pyrazol-1-yl)methylaniline hydrochloride
• CAS No: 1185338-03-7
• MF: C₁₀H₁₁Cl₂N₃
• MW: 244.120439767838
• CID: 2952633
• PubChem ID: 44630928
• Update Time: 2025-04-21

3-(4-Chloro-1H-pyrazol-1-yl)methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-[(4-氯吡唑-1-基)甲基]苯基]胺
• 3-[(4-Chloro-1H-pyrazol-1-yl)methyl]aniline hydrochloride
• 3-[(4-chloropyrazol-1-yl)methyl]aniline;hydrochloride
• 3-((4-Chloro-1H-pyrazol-1-yl)methyl)aniline hydrochloride
• starbld0031262
• AKOS024302136
• 1185338-03-7
• 3-[(4-CHLOROPYRAZOL-1-YL)METHYL]ANILINE HYDROCHLORIDE
• CS-0269175
• MFCD04967240
• EN300-762887
• 3-(4-Chloro-1H-pyrazol-1-yl)methylaniline hydrochloride

• Inchi： 1S/C10H10ClN3.ClH/c11-9-5-13-14(7-9)6-8-2-1-3-10(12)4-8;/h1-5,7H,6,12H2;1H
• InChI Key： MMMCNWFGOVHYFJ-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC1C=CC=C(C=1)N.Cl

Computed Properties

• Exact Mass: 243.0330028Da
• Monoisotopic Mass: 243.0330028Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

3-(4-Chloro-1H-pyrazol-1-yl)methylaniline hydrochloride Security Information

• HazardClass：IRRITANT